Cas no 12223-39-1 (Disperse Red 72)
Disperse Red 72 structure
Product Name:Disperse Red 72
CAS No:12223-39-1
MF:C20H18N6O4
MW:406.394723415375
CID:48839
PubChem ID:82979
Update Time:2025-04-18
Disperse Red 72 Chemical and Physical Properties
Names and Identifiers
-
- Disperse Red 72
- 2-[N-(2-cyanoethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]ethyl acetate
- 3,4,6-TRI-O-ACETYL-2-O-(2’,3’,4’-TRI-O-BENZOYL-A-L-FUCOPYRANOSYL)-GALACTOPYRANOSYL TRICHLOROACETIMIDATE
- 2-((4-((2-Cyano-3-nitrophenyl)azo)phenyl)(2-cyanoethyl)amino)ethylacetate
- 2-[(2-cyanoethyl){4-[(E)-(2-cyano-4-nitrophenyl)diazenyl]phenyl}amino]ethyl acetate
- 4-((2-Cyano-4-nitrophenyl)azo)-N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline
- Benzonitrile,2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro
- EINECS 235-418-4
- 2-[[4-[(2-Cyano-4-nitrophenyl)azo]phenyl](2-cyanoethyl)amino]ethyl acetate
- DTXSID0065274
- NS00020948
- Benzonitrile, 2-[2-[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]diazenyl]-5-nitro-
- Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]azo]-5-nitro-
- Benzonitrile, 2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro-
- 12223-39-1
- Benzonitrile, 2-(2-(4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)diazenyl)-5-nitro-
- SCHEMBL9587843
-
- Inchi: 1S/C20H18N6O4/c1-15(27)30-12-11-25(10-2-9-21)18-5-3-17(4-6-18)23-24-20-8-7-19(26(28)29)13-16(20)14-22/h3-8,13H,2,10-12H2,1H3/b24-23+
- InChI Key: UKDMYBSNSXIHND-WCWDXBQESA-N
- SMILES: O(C(C)=O)CCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1C#N)[N+](=O)[O-])CCC#N
Computed Properties
- Exact Mass: 406.13900
- Monoisotopic Mass: 406.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 148A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.27
- Boiling Point: 654.7°Cat760mmHg
- Flash Point: 349.8°C
- Refractive Index: 1.613
- PSA: 147.66000
- LogP: 4.68826
Disperse Red 72 Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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